Cas no 2418658-95-2 ({3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride)

• Product Name: {3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride
• CAS No: 2418658-95-2
• MF: C₇H₅ClFN₃O₅S₂
• MW: 329.713101148605
• CID: 5676784
• PubChem ID: 165772901
• Update Time: 2025-06-15

{3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {3-azido-5-[(fluorosulfonyl)oxy]phenyl}methanesulfonyl chloride
• 2418658-95-2
• EN300-26625949
• {3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride

• Inchi： 1S/C7H5ClFN3O5S2/c8-18(13,14)4-5-1-6(11-12-10)3-7(2-5)17-19(9,15)16/h1-3H,4H2
• InChI Key： QPWBUJIBZNQATK-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C=C(C=1)OS(=O)(=O)F)N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 328.9343185g/mol
• Monoisotopic Mass: 328.9343185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Additional information on {3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride

Introduction to {3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride (CAS No. 2418658-95-2)

{3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2418658-95-2, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both azido and fluorosulfonyl groups, make it a versatile building block for the development of novel therapeutic agents.

The compound's structure consists of a phenyl ring substituted with an azido group at the 3-position and a fluorosulfonyl oxy group at the 5-position, connected to a methanesulfonyl chloride moiety. This arrangement imparts distinct reactivity and functional properties, making it valuable for diverse chemical transformations. The azido group, in particular, is known for its ability to participate in nucleophilic substitution reactions, while the fluorosulfonyl oxy group enhances electrophilic character, facilitating further functionalization.

In recent years, {3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride has been explored in several cutting-edge research areas. One notable application is in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's ability to undergo selective modifications allows researchers to fine-tune the properties of these inhibitors, improving their efficacy and selectivity.

Another significant area where this compound has shown promise is in the field of drug discovery. Researchers have utilized {3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride as a precursor for creating novel scaffolds that exhibit potent biological activity. The fluorosulfonyl oxy group, in particular, has been found to enhance binding affinity to target proteins, making it an attractive feature for medicinal chemists. Additionally, the azido functionality provides a handle for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

The compound's reactivity also makes it valuable in materials science applications. For example, it has been used in the synthesis of advanced polymers and coatings that exhibit enhanced durability and chemical resistance. The presence of both electron-withdrawing and electron-donating groups in its structure allows for precise control over polymer properties, leading to materials with tailored functionalities.

Recent advancements in synthetic chemistry have further expanded the utility of {3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride. New methodologies have been developed to streamline its synthesis, reducing costs and improving yields. These innovations have made it more accessible for industrial applications, fostering further research and development across multiple sectors.

The safety and handling of {3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride are critical considerations due to its reactive nature. Proper storage conditions and handling protocols must be followed to ensure safe usage. Researchers must be aware of potential hazards associated with azido compounds and take appropriate precautions to mitigate risks.

In conclusion, {3-azido-5-(fluorosulfonyl)oxyphenyl}methanesulfonyl chloride (CAS No. 2418658-95-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand even further.